2,2-Difluorospiro[3.3]heptan-6-ol

• IUPAC Name: 2,2-difluorospiro[3.3]heptan-6-ol
• InChI: InChI=1S/C7H10F2O/c8-7(9)3-6(4-7)1-5(10)2-6/h5,10H,1-4H2
• InChI Key: LARCYNYLLSYYSB-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC12CC(C2)(F)F)O
• Molecular Formula: C7H10F2O
• Molecular Weight: 148.15 g/mol
• CAS RN: 2408974-56-9

Description

2,2-Difluorospiro[3.3]heptan-6-ol is a chemical compound with the molecular formula C7H10F2O. It has a molecular weight of 148.15 g/mol. This compound is not intended for human or veterinary use and is primarily used for research purposes.

Molecular Structure Analysis

The molecular structure of 2,2-Difluorospiro[3.3]heptan-6-ol consists of a seven-membered ring with two fluorine atoms attached to the same carbon atom. The presence of the spiro[3.3]heptan-6-ol moiety indicates that this compound contains a spirocyclic system, which is a type of cyclic system where two rings share a single atom.

Scientific Research Applications

Multigram Synthesis of Advanced Building Blocks

A study by Olifir et al. (2020) developed a methodology for constructing the 6,6-difluorospiro[3.3]heptane scaffold, a conformationally restricted isostere of gem-difluorocycloalkanes. This research produced a wide array of novel 2-mono- and 2,2-bifunctionalized difluorospiro[3.3]heptane building blocks through convergent synthesis strategies, showcasing the potential of these compounds in synthetic chemistry and drug discovery (Olifir et al., 2020).

Synthesis of Novel Angular Spirocyclic Azetidines

Guérot et al. (2011) reported the synthesis of various novel angular azaspiro[3.3]heptanes, including gem-difluoro and gem-dimethyl variants. These compounds were prepared using efficient sequences, demonstrating the versatility of difluorospiro[3.3]heptane derivatives in synthesizing complex structures for potential applications in drug discovery (Guérot et al., 2011).

Spirocyclic Sulfur and Selenium Ligands in Metal Coordination

Petrukhina et al. (2005) explored chalcogen-containing spirocycles, including 2,6-dithiaspiro[3.3]heptane and its selenium analogs, for their application in coordinating transition metal centers. These compounds acted as molecular rigid rods, highlighting their potential in the development of new materials and catalysis systems (Petrukhina et al., 2005).

Synthesis of Spirocyclic-Derived Amino Acids

Radchenko et al. (2010) synthesized novel amino acids derived from 2-azaspiro[3.3]heptane, contributing to the family of sterically constrained amino acids. These compounds have applications in chemistry, biochemistry, and drug design, showcasing the role of difluorospiro[3.3]heptane derivatives in medicinal chemistry (Radchenko et al., 2010).

Proton Conducting Membranes

Jiang et al. (2014) investigated fluorine-containing polyimide (FPI) and perfluorosulfonic acid polymer for use in proton exchange membrane (PEM) applications. This study highlights the potential of difluorospiro[3.3]heptane derivatives in enhancing the properties of PEMs for fuel cell technologies (Jiang et al., 2014).

Mechanism of Action

The mechanism of action for 2,2-Difluorospiro[3.3]heptan-6-ol is not specified in the search results. This could be due to the fact that this compound is primarily used for research purposes and its biological activity may not have been fully explored.

Safety and Hazards

The safety data sheet for 2,2-Difluorospiro[3.3]heptan-6-ol indicates that it is classified under GHS07 and has the signal word "Warning". The hazard statements include H227, H315, H319, and H335, which refer to flammability, skin irritation, eye irritation, and respiratory irritation, respectively. The precautionary statements provide guidance on how to handle and store the compound safely.